Cas no 1023518-69-5 (4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide)

4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide is a specialized chemical compound featuring a trifluoromethyl-substituted pyridine core linked to a piperazine-carbothioamide moiety. Its structural complexity confers high selectivity and binding affinity, making it valuable in agrochemical and pharmaceutical research. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro-substituted pyridine contributes to reactivity in cross-coupling applications. The cyclohexyl carbothioamide moiety further improves solubility and bioavailability. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, offering versatility in medicinal chemistry and crop protection formulations. Its well-defined purity and stability ensure reliable performance in experimental and industrial settings.
4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide structure
1023518-69-5 structure
Product Name:4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide
CAS No:1023518-69-5
MF:C17H22ClF3N4S
MW:406.896591663361
MDL:MFCD00170377
CID:5027148
Update Time:2025-10-28

4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • (4-(3-CHLORO-5-(TRIFLUOROMETHYL)(2-PYRIDYL))PIPERAZINYL)(CYCLOHEXYLAMINO)METHANE-1-THIONE
    • 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide
    • 4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide
    • MDL: MFCD00170377
    • Inchi: 1S/C17H22ClF3N4S/c18-14-10-12(17(19,20)21)11-22-15(14)24-6-8-25(9-7-24)16(26)23-13-4-2-1-3-5-13/h10-11,13H,1-9H2,(H,23,26)
    • InChI Key: KQADWHUZRJQJAM-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1N1CCN(C(NC2CCCCC2)=S)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 479
  • XLogP3: 4.3
  • Topological Polar Surface Area: 63.5

4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB160285-1 g
(4-(3-Chloro-5-(trifluoromethyl)(2-pyridyl))piperazinyl)(cyclohexylamino)methane-1-thione; .
1023518-69-5
1g
€211.30 2023-05-08
abcr
AB160285-5 g
(4-(3-Chloro-5-(trifluoromethyl)(2-pyridyl))piperazinyl)(cyclohexylamino)methane-1-thione; .
1023518-69-5
5g
€377.50 2023-05-08
abcr
AB160285-10 g
(4-(3-Chloro-5-(trifluoromethyl)(2-pyridyl))piperazinyl)(cyclohexylamino)methane-1-thione; .
1023518-69-5
10g
€482.50 2023-05-08
abcr
AB160285-1g
(4-(3-Chloro-5-(trifluoromethyl)(2-pyridyl))piperazinyl)(cyclohexylamino)methane-1-thione; .
1023518-69-5
1g
€211.30 2024-06-10
abcr
AB160285-5g
(4-(3-Chloro-5-(trifluoromethyl)(2-pyridyl))piperazinyl)(cyclohexylamino)methane-1-thione; .
1023518-69-5
5g
€377.50 2024-06-10
abcr
AB160285-10g
(4-(3-Chloro-5-(trifluoromethyl)(2-pyridyl))piperazinyl)(cyclohexylamino)methane-1-thione; .
1023518-69-5
10g
€482.50 2024-06-10

4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide Related Literature

Additional information on 4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide

4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide (CAS No. 1023518-69-5): A Comprehensive Overview

4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide (CAS No. 1023518-69-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview aims to provide a detailed understanding of the compound's chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of 4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide is composed of a piperazine ring linked to a cyclohexyl group and a thioamide moiety, with a substituted pyridine ring as a key functional group. The presence of the chloro and trifluoromethyl substituents on the pyridine ring imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity. The compound is typically synthesized through multistep reactions involving the coupling of piperazine with an appropriate pyridine derivative, followed by thioamide formation.

The physical properties of this compound include its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various biochemical assays and in vitro studies. Its molecular weight is approximately 447.8 g/mol, and it exhibits moderate stability under standard laboratory conditions.

Biological Activities and Mechanisms of Action

4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the most notable applications is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Recent research has shown that this compound can modulate the activity of specific neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in these conditions.

In addition to its neuroprotective effects, 4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide has demonstrated significant antitumor activity against various cancer cell lines. Studies have revealed that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide has been evaluated in several preclinical studies and early-stage clinical trials. Preclinical data from animal models have shown promising results, with the compound demonstrating efficacy in reducing tumor growth and improving cognitive function in models of neurological disorders.

In early-phase clinical trials, the compound has been generally well-tolerated, with manageable side effects. However, further studies are needed to fully assess its safety profile and optimize dosing regimens for different indications. Current research efforts are focused on identifying biomarkers that can predict patient response to treatment and developing combination therapies to enhance its therapeutic efficacy.

Recent Research Advances

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the mechanisms underlying the biological activities of 4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can selectively target specific protein-protein interactions involved in neurodegenerative diseases. This finding opens up new avenues for developing more targeted therapies with improved efficacy and reduced side effects.

Another area of active research is the development of prodrugs based on this compound to improve its pharmacokinetic properties. Prodrugs are designed to enhance drug delivery and bioavailability while minimizing toxicity. Recent studies have shown that prodrugs derived from 4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide exhibit enhanced brain penetration and prolonged half-life, making them promising candidates for treating central nervous system (CNS) disorders.

Conclusion

4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-cyclohexylpiperazine-1-carbothioamide (CAS No. 1023518-69-5) is a multifaceted compound with significant potential in both neurological disorders and cancer therapy. Its unique chemical structure confers distinct biological activities that make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for innovative treatments that could improve patient outcomes.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited